Cas no 2549013-54-7 (3-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile)

• Product Name: 3-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile
• CAS No: 2549013-54-7
• MF: C₁₄H₁₅N₇
• MW: 281.315800905228
• CID: 5312772
• PubChem ID: 154830524
• Update Time: 2025-07-02

3-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS040710042
• 2549013-54-7
• 3-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile
• F6619-6467
• 3-[4-(6-Methyl-4-pyrimidinyl)-1-piperazinyl]-2-pyrazinecarbonitrile

• Inchi： 1S/C14H15N7/c1-11-8-13(19-10-18-11)20-4-6-21(7-5-20)14-12(9-15)16-2-3-17-14/h2-3,8,10H,4-7H2,1H3
• InChI Key： FYXKERVQUZDLHG-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CN=C1N1CCN(C2C=C(C)N=CN=2)CC1

Computed Properties

• Exact Mass: 281.13889351g/mol
• Monoisotopic Mass: 281.13889351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 549.6±50.0 °C(Predicted)
• pka: 8.07±0.28(Predicted)

Additional information on 3-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile

Introduction to 3-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile (CAS No. 2549013-54-7)

3-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2549013-54-7, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and medicinal chemistry. The presence of both pyrazine and piperazine moieties in its structure suggests a high degree of versatility, which is often exploited in the design of bioactive molecules.

The molecular framework of 3-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile incorporates several key functional groups that contribute to its reactivity and interaction with biological targets. The carbonitrile group at the 2-position of the pyrazine ring introduces a polar and electronegative moiety, which can enhance binding affinity through hydrogen bonding or dipole-dipole interactions. Meanwhile, the piperazine ring, known for its ability to form stable hydrogen bonds and interact with various biological receptors, provides an additional layer of structural complexity that can be tailored for specific pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with greater accuracy. Studies have indicated that the 6-methylpyrimidin-4-yl substituent may play a crucial role in modulating the compound's pharmacokinetic properties by influencing solubility and metabolic stability. This observation aligns with broader trends in drug design, where optimizing physicochemical properties is essential for achieving desirable therapeutic outcomes.

In the context of medicinal chemistry, the synthesis of 3-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile represents a significant step forward in developing novel scaffolds for therapeutic intervention. Researchers have been particularly interested in its potential as a lead compound for treating neurological disorders, given the well-documented role of piperazine derivatives in modulating neurotransmitter systems. Preliminary in vitro studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in conditions such as depression and anxiety.

The integration of machine learning algorithms into virtual screening processes has further accelerated the discovery pipeline for compounds like 3-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile. By leveraging large datasets and predictive models, scientists can rapidly identify promising candidates for experimental validation. This approach not only saves time but also allows for the exploration of complex chemical space with greater efficiency. The results from these computational studies often provide valuable insights into how structural modifications can enhance biological activity, guiding synthetic efforts toward more potent and selective agents.

One notable aspect of 3-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile is its potential as a building block for derivative synthesis. The presence of multiple reactive sites—such as the carbonitrile group and the piperazine nitrogen atoms—offers opportunities for further functionalization. This flexibility is particularly advantageous in drug development, where fine-tuning molecular properties can significantly impact efficacy and safety profiles. Researchers have already begun exploring derivatives of this compound, aiming to optimize their pharmacological profiles for specific therapeutic applications.

The field of Medicinal Chemistry continues to evolve with the integration of interdisciplinary approaches, combining insights from organic synthesis, biochemistry, and computational science. The study of compounds like 3-[4-(6-methylpyrimidin-4-yll)piperazin-l)-yI]pyrazine-Z-carbonitrile (CAS No. 2549013-S4-S7) exemplifies this trend toward collaborative innovation. By harnessing cutting-edge technologies and methodologies, scientists are paving the way for next-generation therapeutics that address unmet medical needs more effectively than ever before.

As research progresses, it is anticipated that additional applications for 3-[4-(6-methylpyrimidin-S'-yI)piperazin-l)-yI]pyrazine-Z-carbonitrile will emerge, particularly in areas where modulation of central nervous system activity is required. The compound's unique structural features make it a valuable asset in the ongoing quest to develop safer and more effective treatments for neurological disorders. Furthermore, its potential as a scaffold for structure-based drug design underscores its importance in modern pharmaceutical research.

In conclusion,3-[4-(6-methylpyrimidin-S'-yI)piperazin-l)-yI]pyrazine-Z-carbonitrile (CAS No. 25S401S-S54-S7) represents a compelling example of how advances in chemical synthesis and computational biology are driving innovation in drug discovery. Its multifaceted structure offers numerous opportunities for further exploration, making it a promising candidate for future therapeutic development. As scientists continue to unravel its potential applications,this compound is poised to play an increasingly significant role in addressing some of today's most pressing medical challenges.